MDM-2/p53 MDM2 Inhibitor
  • Idasanutlin
    Idasanutlin
    • Cat. No.:
    • B612072
    • CAS No.:
    • 1229705-06-9
    • Molecular Formula:
    • C31H29Cl2F2N3O4
    • Molecular Weight:
    • 616.5 g/mol
    Description
    “]. This pathway induces cell cycle arrest and/or apoptosis in tumor cells expressing functional p53[“].

    In the context of neuroblastoma, a type of cancer that often overexpresses the anti-apoptotic protein B-cell lymphoma/leukemia 2 (BCL-2), Idasanutlin has been identified as a promising resensitizing agent for cells resistant to the BCL-2 inhibitor venetoclax[“]. It induces BAX-mediated apoptosis in venetoclax-resistant neuroblastoma cells in the presence of venetoclax, whereas it causes p21-mediated growth arrest in control cells[“].

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    What is Idasanutlin?

    Idasanutlin is a potent inhibitor of the interaction between p53 and MDM2, which enables re-activation of the p53 pathway[

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  • Milademetan tosylate hydrate
    Milademetan tosylate hydrate
    • Cat. No.:
    • B612073
    • CAS No.:
    • 2095625-97-9
    • Molecular Formula:
    • C37H42Cl2FN5O7S
    • Molecular Weight:
    • 790.73
    Description
    Milademetan, also known as DS-3032b or DS-3032, is a potent and selective MDM2 inhibitor with potential antineoplastic activity. Upon oral administration, MDM2 inhibitor DS-3032b binds to, and prevents the bindi...
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  • RG7112
    RG7112
    • Cat. No.:
    • B612075
    • CAS No.:
    • 939981-39-2
    • Molecular Formula:
    • C38H48Cl2N4O4S
    • Molecular Weight:
    • 727.8 g/mol
    Description
    RO-5045337 is under investigation in clinical trial NCT01164033 (A Study of RO5045337 in Patients With Solid Tumors).
    MDM2 Antagonist RO5045337 is an MDM2 (human homolog of double minutes-2;  HDM2) antag...
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  • Milademetan tosylate
    Milademetan tosylate
    • Cat. No.:
    • B1193191
    • CAS No.:
    • 1398569-75-9
    • Molecular Formula:
    • C37H42Cl2FN5O7S
    • Molecular Weight:
    • 790.7 g/mol
    Description
    Milademetan Tosylate is the tosylate form of milademetan, an orally available MDM2 (murine double minute 2) antagonist with potential antineoplastic activity. Upon oral administration, milademetan binds to, and ...
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  • HLI373
    HLI373
    • Cat. No.:
    • B1673312
    • CAS No.:
    • 502137-98-6
    • Molecular Formula:
    • C18H23N5O2
    • Molecular Weight:
    • 341.4 g/mol
    Description
    HLI373 is a water-soluble inhibitor of Hdm2. HLI373 is effective in inducing apoptosis of several tumor cells lines that are sensitive to DNA-damaging agents. HLI373 could serve as a potential lead for develo...
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  • SJ-172550
    SJ-172550
    • Cat. No.:
    • B1680994
    • CAS No.:
    • 431979-47-4
    • Molecular Formula:
    • C22H21ClN2O5
    • Molecular Weight:
    • 428.9 g/mol
    Description
    2-[2-chloro-6-ethoxy-4-[(3-methyl-5-oxo-1-phenyl-4-pyrazolylidene)methyl]phenoxy]acetic acid methyl ester is a monocarboxylic acid.
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  • ATSP-7041
    ATSP-7041
    • Cat. No.:
    • B12366428
    • CAS No.:
    • Molecular Formula:
    • C87H125N17O21
    • Molecular Weight:
    • 1745.0 g/mol
    Description
    ATSP-7041 is a useful research compound. Its molecular formula is C87H125N17O21 and its molecular weight is 1745.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality ATSP-7041 suitable for many...
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  • PROTAC MDM2 Degrader-4
    PROTAC MDM2 Degrader-4
    • Cat. No.:
    • B12431962
    • CAS No.:
    • Molecular Formula:
    • C70H74Cl4N8O14
    • Molecular Weight:
    • 1393.2 g/mol
    Description
    PROTAC MDM2 Degrader-4 is a useful research compound. Its molecular formula is C70H74Cl4N8O14 and its molecular weight is 1393.2 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PROTAC MDM2 D...
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  • CTX1
    CTX1
    • Cat. No.:
    • B15576671
    • CAS No.:
    • 501935-96-2
    • Molecular Formula:
    • C14H10N4
    • Molecular Weight:
    • 234.26 g/mol
    Description
    CTX1 is a useful research compound. Its molecular formula is C14H10N4 and its molecular weight is 234.26 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CTX1 suitable for many research appli...
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  • SP-141
    SP-141
    • Cat. No.:
    • B15582059
    • CAS No.:
    • Molecular Formula:
    • C22H16N2O
    • Molecular Weight:
    • 324.4 g/mol
    Description
    an MDM2 inhibitor with antineoplastic activity;  structure in first source
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